Cas no 52923-48-5 (3-HYDROXY-2-PHENYLPROPIONITRILE)

• Product Name: 3-HYDROXY-2-PHENYLPROPIONITRILE
• CAS No: 52923-48-5
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD09261270
• CID: 829505
• Update Time: 2025-08-05

3-HYDROXY-2-PHENYLPROPIONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2-PHENYLPROPIONITRILE
• 3-hydroxy-2-phenylpropanenitrile
• 2-phenyl-2-cyanoethanol
• 2-phenyl-3-hydroxypropanenitrile

• MDL： MFCD09261270
• Inchi： 1S/C9H9NO/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9,11H,7H2
• InChI Key： CECSYCICKOFJJS-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)C#N

Computed Properties

• Exact Mass: 147.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Not available
• PSA: 44.02000
• LogP: 1.28608
• Solubility: Not available

3-HYDROXY-2-PHENYLPROPIONITRILE Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-HYDROXY-2-PHENYLPROPIONITRILE

Professional Introduction to 3-HYDROXY-2-PHENYLPROPIONITRILE (CAS No. 52923-48-5)

3-HYDROXY-2-PHENYLPROPIONITRILE, a compound with the chemical identifier CAS No. 52923-48-5, is a versatile intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its 3-hydroxy and 2-phenylpropionitrile functional groups, has garnered significant attention due to its potential applications in the development of novel therapeutic agents and fine chemicals.

The structural motif of 3-HYDROXY-2-PHENYLPROPIONITRILE makes it a valuable building block for the synthesis of more complex molecules. The presence of both a hydroxyl group and a nitrile group provides multiple sites for chemical modification, enabling the construction of diverse pharmacophores. This flexibility has been exploited in recent years to develop new compounds with targeted biological activities.

In the realm of pharmaceutical research, 3-HYDROXY-2-PHENYLPROPIONITRILE has been investigated for its potential role in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of inhibitors targeting various enzymatic pathways. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in inflammatory and metabolic disorders. The 3-hydroxy group, in particular, serves as a key site for interactions with biological targets, enhancing the binding affinity and selectivity of potential drug candidates.

The pharmaceutical industry has been increasingly interested in leveraging natural product-inspired scaffolds for drug discovery. 3-HYDROXY-2-PHENYLPROPIONITRILE, with its phenylpropionitrile core, aligns well with this trend. Researchers have synthesized analogs of this compound that mimic the structures of known bioactive molecules, demonstrating its potential as a scaffold for structure-based drug design. The ability to modify both the hydroxyl and nitrile functionalities allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are crucial for drug efficacy and safety.

Beyond pharmaceutical applications, 3-HYDROXY-2-PHENYLPROPIONITRILE finds utility in the synthesis of agrochemicals and specialty chemicals. Its unique structural features make it a suitable precursor for the preparation of complex organic molecules used in crop protection agents and industrial processes. The growing demand for sustainable and efficient synthetic routes has further underscored the importance of intermediates like 3-HYDROXY-2-PHENYLPROPIONITRILE in modern chemical manufacturing.

The synthesis of 3-HYDROXY-2-PHENYLPROPIONITRILE can be achieved through various chemical pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common methods include condensation reactions involving phenylacetonitrile and hydroxymethylating agents, as well as multi-step sequences that introduce the hydroxyl group at the appropriate position. Advances in catalytic processes have also enabled more efficient and environmentally friendly synthetic routes, reducing waste generation and improving overall yields.

In conclusion, 3-HYDROXY-2-PHENYLPROPIONITRILE (CAS No. 52923-48-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and synthetic versatility make it a valuable asset in medicinal chemistry and industrial applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple sectors.